Cas no 2248183-33-5 ((2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-ol)

• Product Name: (2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-ol
• CAS No: 2248183-33-5
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6536714
• PubChem ID: 137941930
• Update Time: 2025-07-22

(2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-ol
• EN300-6506547
• 2248183-33-5

• Inchi： 1S/C12H18O3/c1-9(8-13)7-10-5-4-6-11(14-2)12(10)15-3/h4-6,9,13H,7-8H2,1-3H3/t9-/m1/s1
• InChI Key： CDXARGYNKGOMLE-SECBINFHSA-N
• SMILES： OC[C@H](C)CC1C=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Additional information on (2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-ol

Chemical Profile of (2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-ol (CAS No. 2248183-33-5)

(2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2248183-33-5, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecule's stereochemistry, particularly the (2R) configuration, plays a crucial role in its biological activity and interactions with biological targets.

The structural framework of (2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-ol consists of a tertiary alcohol moiety attached to a substituted phenyl ring. The presence of two methoxy groups at the 2 and 3 positions of the phenyl ring enhances its lipophilicity and influences its solubility in various solvents. This structural feature makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of central nervous system (CNS) drugs and other therapeutic agents.

In recent years, there has been growing interest in the pharmacological properties of compounds with similar structural motifs. Studies have demonstrated that molecules containing dimethoxyphenyl groups exhibit promising effects on various neurological disorders. The (2R) configuration of the alcohol group in (2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-ol is particularly noteworthy, as it has been shown to enhance binding affinity to certain receptors and enzymes involved in neurotransmission.

One of the most compelling aspects of this compound is its potential role in the treatment of neurodegenerative diseases. Research indicates that the dimethoxyphenyl moiety can modulate the activity of enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are critical in the metabolism of neurotransmitters like dopamine and serotonin. By influencing these enzymes, (2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-ol may offer a novel approach to managing conditions such as Parkinson's disease and depression.

The synthesis of (2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-ol presents an interesting challenge due to its stereochemical complexity. Traditional synthetic routes often require careful optimization to ensure high enantioselectivity and yield. Advances in asymmetric synthesis techniques have made it possible to produce this compound with greater efficiency and purity. These methods leverage catalysts such as chiral auxiliaries or transition metal complexes to achieve high levels of enantiomeric excess, which is essential for its biological activity.

The pharmacokinetic properties of (2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-ol are also subjects of extensive study. Its molecular structure suggests moderate oral bioavailability and a reasonable distribution across various tissues. This makes it a promising candidate for oral administration in therapeutic applications. Additionally, its stability under physiological conditions enhances its suitability for formulation into pharmaceutical products.

In vitro studies have provided valuable insights into the mechanism of action of this compound. Initial research suggests that it interacts with both presynaptic and postsynaptic receptors, modulating neurotransmitter release and reuptake. The dimethoxyphenyl group appears to be key in these interactions, influencing binding affinity and duration. Further studies are needed to fully elucidate these mechanisms and explore potential side effects or interactions with other drugs.

The impact of stereochemistry on the biological activity of (2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-ol underscores the importance of enantiopure compounds in drug development. Racemic mixtures or impurities can significantly alter pharmacological effects, leading to reduced efficacy or unintended adverse reactions. Therefore, rigorous quality control measures are essential during production to ensure high enantiomeric purity.

Future research directions include exploring derivatives of this compound to enhance its therapeutic profile further. By modifying substituents on the phenyl ring or altering the alcohol configuration, scientists may uncover new analogs with improved efficacy or reduced side effects. Computational modeling and high-throughput screening techniques are likely to play pivotal roles in identifying these derivatives efficiently.

The industrial significance of (2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-ol extends beyond academic research. Its synthesis provides valuable insights into organic chemistry methodologies that can be applied to other complex molecules. Additionally, its potential therapeutic applications make it an attractive candidate for further clinical development by pharmaceutical companies.

In conclusion, (2R)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-ol (CAS No. 2248183-33-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with promising pharmacological properties, make it a valuable asset in the quest for new treatments for neurological disorders. As research continues to uncover more about its mechanisms and applications, this compound is poised to make substantial contributions to medicine.